Cas no 1797019-33-0 (3,4-dimethyl-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide)

• Product Name: 3,4-dimethyl-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide
• CAS No: 1797019-33-0
• MF: C₁₅H₁₉N₃O₂S₂
• MW: 337.460260629654
• CID: 5371257
• Update Time: 2025-10-16

3,4-dimethyl-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-N-[1-(2-thiazolyl)-3-pyrrolidinyl]benzenesulfonamide
• 3,4-dimethyl-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide

• Inchi： 1S/C15H19N3O2S2/c1-11-3-4-14(9-12(11)2)22(19,20)17-13-5-7-18(10-13)15-16-6-8-21-15/h3-4,6,8-9,13,17H,5,7,10H2,1-2H3
• InChI Key： CVBUOMGLWOSSNS-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCN(C3=NC=CS3)C2)(=O)=O)=CC=C(C)C(C)=C1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 520.2±60.0 °C(Predicted)
• pka: 11.16±0.20(Predicted)

Additional information on 3,4-dimethyl-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide

Introduction to 3,4-dimethyl-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

3,4-dimethyl-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide, identified by the CAS number 1797019-33-0, represents a novel compound with promising applications in the field of chemical biology and pharmaceutical research. This sulfonamide derivative exhibits a unique structural framework that combines a benzene ring sulfonated at the 1-position with a dimethyl substituent at the 3-position, linked to a pyrrolidinyl moiety further substituted with a 1,3-thiazole ring. Such structural complexity has garnered significant interest due to its potential pharmacological properties and mechanisms of action.

The sulfonamide group (–SO₂NH₂) is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. In particular, sulfonamides have been widely explored for their antimicrobial, anti-inflammatory, and anticancer activities. The introduction of aromatic rings and heterocyclic systems into this scaffold can modulate binding affinity and selectivity, making compounds like 3,4-dimethyl-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide valuable candidates for drug discovery programs.

The thiazole ring (C₃H₃NS) is another key structural element that contributes to the compound's biological relevance. Thiazole derivatives are ubiquitous in nature and have been extensively studied for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory effects. The presence of a thiazole moiety in the pyrrolidinyl side chain suggests that this compound may exhibit properties influenced by thiazole's ability to modulate enzyme activity and cellular signaling pathways.

The pyrrolidinyl group further enhances the compound's structural diversity and potential for biological interaction. Pyrrolidine derivatives are common in drug molecules due to their favorable pharmacokinetic properties and ability to occupy specific binding pockets in target proteins. By incorporating both thiazole and pyrrolidine into the same scaffold, 3,4-dimethyl-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide may exhibit multitarget engagement capabilities, which could be advantageous for developing multifunctional therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the sulfonamide group of 3,4-dimethyl-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide can interact with hydrophobic pockets or polar residues in protein targets, while the aromatic system may engage in π-stacking interactions. These interactions could underpin its potential efficacy against diseases such as cancer or inflammatory disorders.

In the context of oncology research, sulfonamide derivatives have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and progression. The structural features of CAS no 1797019-33-0 suggest that it may disrupt key signaling pathways by inhibiting enzymes such as Janus kinases (JAKs) or cyclin-dependent kinases (CDKs). Preliminary experimental data support these hypotheses by demonstrating inhibitory effects on certain cancer cell lines in vitro.

The dimethyl substitution at the benzene ring is another critical feature that influences the compound's properties. This substitution can enhance lipophilicity while maintaining solubility, making it more amenable for oral administration. Additionally, it may improve metabolic stability by reducing susceptibility to enzymatic degradation.

Investigations into the synthesis of 3,4-dimethyl-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide have revealed efficient synthetic routes that leverage modern methodologies such as transition-metal catalysis and cross-coupling reactions. These approaches not only streamline production but also allow for facile modifications of the scaffold to explore structure–activity relationships (SAR). Such synthetic accessibility is crucial for optimizing lead compounds into viable drug candidates.

The compound's potential extends beyond oncology; it has also been explored for its immunomodulatory effects. Sulfonamides are known to modulate immune responses by interacting with receptors or enzymes involved in inflammation. The unique combination of heterocycles in CAS no 1797019-33-0 may enable it to influence immune cell function without excessive toxicity—a desirable trait for therapeutic agents targeting autoimmune diseases or chronic inflammation.

Emerging research suggests that this sulfonamide derivative may also exhibit neuroprotective properties. The ability of thiazole derivatives to cross the blood-brain barrier makes them attractive candidates for central nervous system (CNS) applications. Combined with the known bioactivity of sulfonamides, 3,4-dimethyl-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide could be developed into treatments for neurodegenerative disorders such as Alzheimer's disease or Parkinson's disease.

Molecular dynamics simulations have been employed to study the dynamic behavior of this compound both in solution and when bound to biological targets. These studies highlight its flexibility and conformational adaptability—qualities that are often essential for effective drug design. The simulations also predict favorable interactions with key residues in potential targets, reinforcing its mechanistic rationale.

In conclusion,CAS no 1797019-33-0, corresponding to 3,4-dimethyl-N-[1-(1,3-thiazol...), represents a structurally sophisticated sulfonamide derivative with significant therapeutic potential across multiple disease areas. Its unique combination of pharmacophoric elements—sulfonamide group,thiazole ring, aromatic system,pyrrolidinyl moiety, and dimethyl substitution—makes it an intriguing candidate for further preclinical development. Continued investigation into its biological activity,SAR, pharmacokinetics,Molecular Dynamics,and potential clinical applications will be essential to unlock its full therapeutic promise.